Cas no 16732-80-2 (Ethyl 4-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 4-methyl-1H-indole-2-carboxylate
• CAS No: 16732-80-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD04966966
• CID: 1039671
• PubChem ID: 12529972
• Update Time: 2025-04-20

Ethyl 4-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-1H-indole-2-carboxylate
• 4-methyl-1H-indole-2-carboxylic acid ethyl ester
• 4-Methyl-indol-2-carbonsaeure-aethylester
• 4-Methylindole-2-carboxylic acid ethyl ester
• ethyl 4-methyl-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 4-Methyl-, ethyl ester
• ETHYL 4-METHYLINDOLE-2-CARBOXYLATE
• ZUJVXCIAKURESZ-UHFFFAOYSA-N
• 8532AA
• SY034647
• ST24024954
• Ethyl4-methyl-1H-indole-2-carboxylate
• SCHEMBL701020
• AKOS009165456
• CS-0042883
• MFCD00981705
• DTXSID30501494
• O11796
• A882250
• DA-33862
• 16732-80-2
• AMY1999
• DS-17796
• 4-Methylindole-2-carboxylic acid ethyl ester, 98%

• MDL： MFCD04966966
• Inchi： 1S/C12H13NO2/c1-3-15-12(14)11-7-9-8(2)5-4-6-10(9)13-11/h4-7,13H,3H2,1-2H3
• InChI Key： ZUJVXCIAKURESZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C(C)=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.1

Experimental Properties

• PSA: 42.09000
• LogP: 2.65300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives